Cas no 928063-59-6 (2-(4-hydroxy-4-methylcyclohexyl)acetic acid)

2-(4-hydroxy-4-methylcyclohexyl)acetic acid structure

928063-59-6 structure

Product Name:2-(4-hydroxy-4-methylcyclohexyl)acetic acid

CAS No:928063-59-6

MF:C₉H₁₆O₃

MW:172.221543312073

MDL:MFCD13659406

CID:833671

PubChem ID:51051673

Update Time:2025-04-19

2-(4-hydroxy-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-Hydroxy-4-methylcyclohexyl)acetic acid
- 2-(4-hydroxy-4-methylcyclohexyl)acetic acid
- (4-Hydroxy-4-methyl-cyclohexyl)-acetic acid
- SCHEMBL16841434
- PTSYOPJNBMGCPE-UHFFFAOYSA-N
- FT-0660292
- 928063-59-6
- EN300-703946
- SCHEMBL337471
- 909567-36-8
- DTXSID00679639
- starbld0033623
- trans-4-Hydroxy-4-methylcyclohexaneacetic acid
- SCHEMBL16841487
- DTXSID701247882
- MDL： MFCD13659406
- Inchi： 1S/C9H16O3/c1-9(12)4-2-7(3-5-9)6-8(10)11/h7,12H,2-6H2,1H3,(H,10,11)
- InChI Key： PTSYOPJNBMGCPE-UHFFFAOYSA-N
- SMILES： OC1(C)CCC(CC(=O)O)CC1

Computed Properties

Exact Mass: 172.11000
Monoisotopic Mass: 172.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53000
LogP: 1.40230

2-(4-hydroxy-4-methylcyclohexyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M262393-10mg	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6		10mg	$ 50.00	2022-06-04
TRC	M262393-50mg	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6		50mg	$ 160.00	2022-06-04
TRC	M262393-100mg	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6		100mg	$ 250.00	2022-06-04
Enamine	EN300-703946-0.05g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	0.05g	$229.0	2023-05-30
Enamine	EN300-703946-0.1g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	0.1g	$342.0	2023-05-30
Enamine	EN300-703946-0.25g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	0.25g	$487.0	2023-05-30
Enamine	EN300-703946-0.5g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	0.5g	$768.0	2023-05-30
Enamine	EN300-703946-1.0g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	1g	$986.0	2023-05-30
Enamine	EN300-703946-2.5g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	2.5g	$1931.0	2023-05-30
Enamine	EN300-703946-5.0g	2-(4-hydroxy-4-methylcyclohexyl)acetic acid	928063-59-6	95%	5g	$2858.0	2023-05-30

2-(4-hydroxy-4-methylcyclohexyl)acetic acid Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

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